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Compound of Interest

Compound Name: Fmoc-Dap(Alloc,Me)

CAS No.: 2389078-45-7

Cat. No.: B2637344 Get Quote

Emergency Overview & Chemical Identity
Chemical Name: Fmoc-Dap(Alloc,Me)-OH (Fluorenylmethyloxycarbonyl-N-methyl-

diaminopropionic acid-allyloxycarbonyl) CAS Number: 188970-92-5 (Analogous base structure

for Fmoc-Dap(Alloc)-OH) Physical State: White to off-white powder Core Hazard Class: Irritant

(Skin/Eye/Respiratory).[1][2] Combustible Solid.

Operational Context: This reagent is a specialized orthogonal building block used in Solid

Phase Peptide Synthesis (SPPS).[1] The "Alloc" group requires Palladium (Pd) chemistry for

removal, creating a unique "Heavy Metal Organic" waste stream distinct from standard peptide

waste.

Hazard Profile & PPE Requirements
Before initiating disposal, verify the specific hazards associated with the reagent and its

potential solution states.[3]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b2637344?utm_src=pdf-interest
https://www.benchchem.com/product/b2637344?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Dap_Alloc_-OH
https://biovera.com.au/research-insights/peptide-safety
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-Dap_Alloc_-OH
https://pdf.benchchem.com/613/Proper_Disposal_of_Fmoc_D_Dap_Ivdde_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2637344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category GHS Classification Signal Word Hazard Statements

Health
Skin Irrit. 2, Eye Irrit.

[1][4] 2A, STOT SE 3
WARNING

H315 (Skin Irritation),

H319 (Eye Irritation),

H335 (Respiratory

Irritation)

Physical Combustible Dust WARNING

May form combustible

dust concentrations in

air.[1]

Environmental
Aquatic Chronic 4

(Potential)
--

May cause long-

lasting harmful effects

to aquatic life.[1]

Mandatory PPE for Disposal Handling:

Respiratory: N95 particulate respirator (for solids) or Fume Hood (for solutions).[1]

Skin: Nitrile gloves (Double gloving recommended if dissolved in DMF/DCM).[1]

Eye: Chemical splash goggles.[1][3]

Disposal Workflows (Scenario-Based)
Proper disposal depends entirely on the state of the chemical (Solid vs. Liquid) and whether it

has been exposed to deprotection catalysts (Palladium).

Scenario A: Unused/Expired Solid Reagent
Classification: Non-RCRA Listed Hazardous Chemical Waste.[1]

Protocol:

Containment: Keep in original glass/plastic vial. Tightly cap.[1]

Secondary Containment: Place the vial into a clear plastic zip-lock bag to contain potential

dust.
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Labeling: Apply a hazardous waste label.

Constituents: "Fmoc-Dap(Alloc,Me)-OH, Solid."[1]

Hazard Checkbox: Toxic, Irritant.

Disposal Path: Lab Pack for high-temperature incineration.

Scenario B: Standard SPPS Liquid Waste (Coupling/Fmoc Removal)
Context: Reagent dissolved in DMF, NMP, or DCM with Piperidine or DIPEA.

Classification: Organic Solvent Waste (Halogenated or Non-Halogenated).[1]

Protocol:

Segregation:

If DCM (Dichloromethane) was used: Pour into Halogenated Waste carboy.[1]

If only DMF/NMP was used: Pour into Non-Halogenated Waste carboy.[1]

Labeling: List all solvents and the solute (<1%).

Example: "Waste DMF (90%), Piperidine (9%), Fmoc-Dap(Alloc,Me) (<1%)."[1]

Scenario C: Alloc-Deprotection Waste (The Critical Differentiator)
Context: Waste generated after removing the Alloc group using Palladium catalysts (e.g.,

Pd(PPh3)4).[1][5]

Classification:Heavy Metal Organic Waste.[1]

Critical Warning:NEVER mix this stream with standard organic solvents.[1] The presence of

Palladium (Pd) requires a separate waste stream to prevent heavy metal contamination of

bulk solvent recycling/incineration lots.

Protocol:
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Segregation: Collect all washes (DCM/DMF) containing the Pd catalyst and scavengers

(PhSiH3, Morpholine) in a separate container.[1]

Labeling: "Waste Solvent with HEAVY METALS (Palladium)."

Disposal Path: Heavy metal waste stream for specialized incineration/recovery.[1]

Visual Decision Matrix
The following workflow illustrates the logical decision path for disposing of Fmoc-
Dap(Alloc,Me)-OH derivatives.
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Waste Identification:
Fmoc-Dap(Alloc,Me)-OH

What is the Physical State?

Solid (Powder)

Unused Reagent

Liquid (Solution)

Reaction Mixture

1. Seal in original vial
2. Bag in secondary zip-lock

3. Label: 'Solid Chemical Waste'

Does it contain
Palladium (Pd) Catalyst?

Standard SPPS Waste

No (Coupling/Fmoc Removal)

Alloc Deprotection Waste

Yes (Alloc Removal)

Contains DCM/CHCl3? Heavy Metal Organic Waste
(Specialized Treatment)

Halogenated Organic Waste
(High BTU Incineration)

Yes

Non-Halogenated Organic Waste
(Fuel Blending)

No

Click to download full resolution via product page

Figure 1: Decision tree for segregating Fmoc-Dap(Alloc,Me)-OH waste streams based on

physical state and catalytic contamination.[1]
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Regulatory & Compliance Checklist (RCRA)
Ensure your disposal plan adheres to the Resource Conservation and Recovery Act (RCRA)

standards.[1]

Waste Determination (40 CFR § 262.11):

This chemical is not P-listed or U-listed.[1]

It is classified as a Characteristic Waste if mixed with ignitable solvents (D001).[1]

Satellite Accumulation Areas (SAA):

Store waste containers at or near the point of generation (e.g., inside the fume hood or on

the benchtop).

Containers must remain closed unless adding waste.[1]

Containers must be compatible with the waste (HDPE is generally safe; Glass is preferred

for halogenated solvents).[1]

Drain Disposal:

STRICTLY PROHIBITED. Fmoc-protected amino acids are generally not biodegradable in

sewage treatment timeframes and are toxic to aquatic life.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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